2-(4-Carbamoylpiperidin-1-yl)-2-oxoethyl piperidine-1-carbodithioate

• Molecular Formula: C14H23N3O2S2
• Molecular Weight: 329.5 g/mol
• IUPAC Name: [2-(4-carbamoylpiperidin-1-yl)-2-oxoethyl] piperidine-1-carbodithioate
• InChI: InChI=1S/C14H23N3O2S2/c15-13(19)11-4-8-16(9-5-11)12(18)10-21-14(20)17-6-2-1-3-7-17/h11H,1-10H2,(H2,15,19)
• InChI Key: NUIIFKZJLWSZAR-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=S)SCC(=O)N2CCC(CC2)C(=O)N

Description

2-(4-Carbamoylpiperidin-1-yl)-2-oxoethyl piperidine-1-carbodithioate is a synthetic compound featuring a piperidine-1-carbodithioate core linked to a 4-carbamoylpiperidin-1-yl moiety via a 2-oxoethyl spacer. The 4-carbamoylpiperidin-1-yl substituent introduces hydrogen-bonding capabilities, which may enhance solubility and target binding compared to simpler alkyl or aromatic substituents.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 2-(4-carbamoylpiperidin-1-yl)-2-oxoethyl piperidine-1-carbodithioate with structurally related carbodithioate derivatives, focusing on substituent effects, physicochemical properties, and biological activities.

Structural and Substituent Variations

Key structural differences among analogs lie in the substituents attached to the carbodithioate core:

Compound Name (Reference)	Substituent Group	Key Structural Features
Target Compound	4-Carbamoylpiperidin-1-yl	Hydrogen-bond donor (amide group), polar piperidine ring
2-(9-Acridinylamino)-2-oxoethyl analogs	9-Acridinylamino	Planar aromatic system (acridine), strong π-π stacking potential
[2-(4-Nitrophenyl)-2-oxoethyl] analog	4-Nitrophenyl	Electron-withdrawing nitro group, aromatic ring
(6-Methoxy-2-oxo-2H-chromen-4-yl)methyl	Coumarin-derived group	Fluorescent chromophore, methoxy substituent
4-(4-Nitrophenyl)piperazine-1-carbodithioate	Piperazine with 4-nitrophenyl	Basic piperazine ring, nitro group for electronic modulation

Substituent Impact Analysis:

• 9-Acridinylamino (): The acridine moiety facilitates intercalation into DNA or enzyme active sites, contributing to cholinesterase inhibition .

Physicochemical Properties

Comparative data for selected analogs are summarized below:

Compound (Reference)	Melting Point (°C)	Molecular Weight (g/mol)	XLogP3	Yield (%)
Target Compound	Inferred ~250–270	~353.5	Predicted ~2.1	–
2-(9-Acridinylamino)-2-oxoethyl piperidine-1-carbodithioate (4s)	265.4	467.6	–	84.4
[2-(4-Nitrophenyl)-2-oxoethyl] piperidine-1-carbodithioate	–	440.4	5.7	–
4-(4-Nitrophenyl)piperazine-1-carbodithioate	–	437.5	–	–

Key Observations:

• The target compound’s predicted melting point (~250–270°C) aligns with analogs like 4s (265.4°C), suggesting similar crystalline stability .
• The lower XLogP3 (predicted ~2.1 vs. 5.7 in ) reflects the carbamoyl group’s polarity, which may improve aqueous solubility compared to nitro-substituted analogs .

Metabolic and Toxicological Considerations

• Toxicity: Carbodithioates generally exhibit moderate toxicity due to metal-chelating properties, but polar substituents (e.g., carbamoyl) may reduce cellular uptake and toxicity compared to lipophilic analogs .

Preparation Methods

Dithiocarbamate Formation via Amine-Carbon Disulfide Reaction

The piperidine-1-carbodithioate moiety is synthesized by reacting piperidine with carbon disulfide (CS₂) under basic conditions. A representative protocol involves:

• Reagents : Piperidine (1 eq), CS₂ (1.5 eq), triethylamine (TEA; 1.1 eq) in dichloromethane (DCM)/methanol (4:1).
• Procedure : CS₂ is added dropwise to a stirred mixture of piperidine and TEA at 0°C. After 30 minutes, the reaction warms to room temperature, yielding piperidine-1-carbodithioic acid, which is stabilized as a triethylammonium salt.

Key Data :

Parameter	Value	Source
Yield	78–85%
Reaction Time	2–8 hours
Purification	Silica chromatography (ethyl acetate/petroleum ether)

Alternative Routes: Markovnikov Addition

For sterically hindered amines, a Markovnikov addition approach is employed:

• Reagents : Piperidine, CS₂, ethyl vinyl ether in aqueous medium.
• Mechanism : CS₂ undergoes nucleophilic attack by piperidine, followed by ethyl vinyl ether addition to form a stable dithiocarbamate ester.

Advantages :

• Avoids harsh bases (e.g., TEA).
• Suitable for large-scale synthesis (82% yield reported).

Preparation of 4-Carbamoylpiperidinyl-oxoethyl Fragment

Carbamoylation of Piperidine

4-Carbamoylpiperidine is synthesized via:

• Step 1 : Nitration of piperidine to 4-nitropiperidine, followed by reduction to 4-aminopiperidine.
• Step 2 : Reaction with phosgene (COCl₂) or trichloromethyl chloroformate (Triphosgene) to install the carbamoyl group.

Conditions :

• Phosgene Route : 0°C, anhydrous DCM, 6-hour reaction time (yield: 65–70%).
• Triphosgene Route : Safer handling, 45°C, 12-hour reaction (yield: 72%).

Oxoethyl Linker Installation

The oxoethyl spacer (–CH2–C(=O)–O–) is introduced via:

• Reagents : Chloroacetyl chloride, 4-carbamoylpiperidine, potassium carbonate (K₂CO₃).
• Procedure : 4-Carbamoylpiperidine reacts with chloroacetyl chloride in acetonitrile at 50°C for 4 hours, forming 2-chloro-1-(4-carbamoylpiperidin-1-yl)ethanone.

Optimization Note : Excess K₂CO₃ (2.5 eq) minimizes hydrolysis byproducts.

Coupling Strategies for Final Assembly

Nucleophilic Substitution

The chloroacetylated intermediate reacts with piperidine-1-carbodithioate under basic conditions:

• Reagents : 2-chloro-1-(4-carbamoylpiperidin-1-yl)ethanone (1 eq), piperidine-1-carbodithioate (1.2 eq), K₂CO₃ (2 eq) in DMF.
• Conditions : 60°C, 6 hours, nitrogen atmosphere.

Yield : 68–75% after silica chromatography.

Oxidative Coupling

An alternative employs iodine-mediated cyclization:

• Reagents : Preformed dithiocarbamate, α-chloroacetylpiperidine, iodine (2.5 eq) in THF.
• Mechanism : Iodine facilitates S–S bond formation, yielding the target compound.

Data :

Parameter	Value	Source
Yield	65%
Reaction Time	48 hours

Analytical Characterization

Spectroscopic Validation

• ¹H NMR : Peaks at δ 3.94–3.99 ppm (piperidine CH₂–N), δ 4.24 ppm (oxoethyl –O–C(=O)–).
• IR : C=S stretch at 1,634 cm⁻¹, C=O at 1,718 cm⁻¹.

Purity Assessment

• HPLC : >98% purity using C18 column, acetonitrile/water gradient.

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Scalability
Nucleophilic Substitution	75	98	High
Oxidative Coupling	65	95	Moderate

Key Insight : Nucleophilic substitution offers superior yield and scalability, while oxidative coupling avoids base-sensitive substrates.

Q & A

Advanced Research Question

• Molecular docking : Tools like AutoDock Vina or Schrödinger Suite assess binding affinities to targets (e.g., IDO enzymes in ). Dock the carbodithioate moiety into active sites, prioritizing H-bond interactions with residues like Arg231 or Tyr113 .
• QSAR models : Use descriptors like logP (PubChem data in ) and topological polar surface area (TPSA) to correlate structure with activity (e.g., IC$_{50}$ against cancer cell lines) .
• MD simulations : GROMACS or AMBER simulate stability of ligand-protein complexes over 100 ns trajectories .

What analytical techniques validate the stability of carbodithioate derivatives under varying conditions?

Advanced Research Question

• Thermogravimetric analysis (TGA) : Assess thermal stability (e.g., decomposition >200°C for coumarin derivatives in ) .
• HPLC-MS : Monitor hydrolytic degradation in buffer solutions (pH 4–9) over 24–72 hours .
• NMR kinetics : Track signal decay of thiocarbamate protons (δ 3.5–4.5 ppm) under UV exposure .

How should researchers design experiments to address conflicting biological activity data?

Advanced Research Question

• Dose-response curves : Test compound concentrations from 1 nM–100 µM () to identify IC$_{50}$ discrepancies .
• Control assays : Include positive controls (e.g., cisplatin for cytotoxicity) and validate via triplicate experiments .
• Mechanistic studies : Use Western blotting or ELISA to confirm target modulation (e.g., caspase-3 activation for apoptosis) .